Cas no 1185303-66-5 (3-(Butoxymethyl)piperidine hydrochloride)

• Product Name: 3-(Butoxymethyl)piperidine hydrochloride
• CAS No: 1185303-66-5
• MF: C₁₀H₂₂ClNO
• MW: 207.740782260895
• CID: 1077739
• PubChem ID: 46735611
• Update Time: 2025-05-19

3-(Butoxymethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Butoxymethyl)piperidine hydrochloride
• AKOS015844629
• 3-(butoxymethyl)piperidine;hydrochloride
• 1185303-66-5

• MDL： MFCD09997057
• Inchi： 1S/C10H21NO.ClH/c1-2-3-7-12-9-10-5-4-6-11-8-10;/h10-11H,2-9H2,1H3;1H
• InChI Key： XXYKVSQTBBKQRI-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC)CC1CNCCC1

Computed Properties

• Exact Mass: 207.1389920g/mol
• Monoisotopic Mass: 207.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(Butoxymethyl)piperidine hydrochloride

Introduction to 3-(Butoxymethyl)piperidine hydrochloride (CAS No: 1185303-66-5) in Modern Chemical and Pharmaceutical Research

3-(Butoxymethyl)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1185303-66-5, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound, characterized by its piperidine core substituted with a butoxymethyl group and hydrochloride salt form, has garnered attention due to its versatile applications in medicinal chemistry. The structural features of this molecule make it a valuable intermediate in synthesizing various pharmacologically active agents, particularly those targeting neurological and cardiovascular disorders.

The butoxymethyl moiety in 3-(Butoxymethyl)piperidine hydrochloride contributes to the compound's solubility and metabolic stability, which are critical factors in drug formulation. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions enhances its utility in designing novel therapeutic entities. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of this compound, facilitating its integration into drug discovery pipelines.

In the context of contemporary pharmaceutical research, 3-(Butoxymethyl)piperidine hydrochloride has been explored as a scaffold for developing treatments for central nervous system (CNS) disorders. Its piperidine ring is a common structural motif in neuroactive compounds, known for its ability to cross the blood-brain barrier. Studies have demonstrated that derivatives of this compound exhibit potential as serotonin receptor modulators, which could be beneficial in managing conditions such as depression and anxiety. The hydrochloride salt form enhances the compound's bioavailability, making it a promising candidate for further clinical investigation.

Moreover, the hydrochloride salt form of 3-(Butoxymethyl)piperidine hydrochloride improves its crystalline stability and dissolution rate, which are essential for formulation into oral or injectable medications. This property has been leveraged in the development of sustained-release formulations, allowing for controlled drug delivery and improved patient compliance. The compound's compatibility with various solvents and excipients also makes it adaptable for different pharmaceutical manufacturing processes.

Recent research has highlighted the role of 3-(Butoxymethyl)piperidine hydrochloride in cardiovascular drug development. Piperidine derivatives have shown promise as inhibitors of enzymes involved in lipid metabolism and blood pressure regulation. The butoxymethyl group's ability to stabilize reactive intermediates during metabolic processes suggests that this compound could be used to develop drugs with enhanced efficacy and reduced side effects. Preclinical studies have indicated that derivatives of this molecule may have potential applications in managing hyperlipidemia and hypertension.

The synthesis of 3-(Butoxymethyl)piperidine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These techniques align with the industry's push toward greener chemistry, minimizing waste and energy consumption while maintaining high chemical yields.

In conclusion, 3-(Butoxymethyl)piperidine hydrochloride (CAS No: 1185303-66-5) represents a significant advancement in pharmaceutical chemistry. Its structural versatility, combined with its favorable physicochemical properties, positions it as a valuable building block for developing novel therapeutics. As research continues to uncover new applications for this compound, its role in addressing critical health challenges is expected to expand further. The ongoing exploration of its pharmacological potential underscores its importance in modern drug discovery efforts.